Cas no 651021-77-1 (Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-)

• Product Name: Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-
• CAS No: 651021-77-1
• MF: C₁₅H₈Cl₃NO
• MW: 324.589120864868
• CID: 407904
• PubChem ID: 10892711
• Update Time: 2025-04-19

Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-
• 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-1,2-oxazole
• 5-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)isoxazole
• 651021-77-1
• DTXSID10447447

• Inchi： 1S/C15H8Cl3NO/c16-10-3-1-2-9(6-10)15-8-14(19-20-15)12-5-4-11(17)7-13(12)18/h1-8H
• InChI Key： KMFHNWDCXSMWSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C2C=CC=C(C=2)Cl)ON=1)Cl

Computed Properties

• Exact Mass: 322.96734
• Monoisotopic Mass: 322.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03